Cas no 64516-14-9 (Cyclohexanone, 2-ethoxy-2-phenyl-)

• Product Name: Cyclohexanone, 2-ethoxy-2-phenyl-
• CAS No: 64516-14-9
• MF: C₁₄H₁₈O₂
• MW: 218.291524410248
• CID: 4098241
• Update Time: 2025-10-24

Cyclohexanone, 2-ethoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-ethoxy-2-phenyl-

• Inchi： 1S/C14H18O2/c1-2-16-14(11-7-6-10-13(14)15)12-8-4-3-5-9-12/h3-5,8-9H,2,6-7,10-11H2,1H3
• InChI Key： ZINUTKMTUXXJGZ-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1(OCC)C1=CC=CC=C1

Additional information on Cyclohexanone, 2-ethoxy-2-phenyl-

Recent Advances in the Study of Cyclohexanone, 2-ethoxy-2-phenyl- (CAS: 64516-14-9) in Chemical and Biomedical Research

Cyclohexanone, 2-ethoxy-2-phenyl- (CAS: 64516-14-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug synthesis, material science, and as a precursor for bioactive molecules. This research briefing provides an overview of the latest findings related to this compound, highlighting its structural properties, synthetic pathways, and biological activities.

One of the key areas of investigation has been the role of Cyclohexanone, 2-ethoxy-2-phenyl- in the synthesis of novel pharmaceutical agents. Researchers have reported its utility as an intermediate in the production of compounds with anti-inflammatory and antimicrobial properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against Gram-positive bacteria, suggesting potential for future antibiotic development.

In addition to its pharmaceutical applications, Cyclohexanone, 2-ethoxy-2-phenyl- has been studied for its physicochemical properties. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its molecular structure and stability under various conditions. These studies are critical for optimizing its use in industrial processes, such as the manufacture of specialty chemicals and polymers.

Another notable development is the exploration of this compound's role in catalytic reactions. Recent research has shown that Cyclohexanone, 2-ethoxy-2-phenyl- can act as a ligand or co-catalyst in asymmetric synthesis, enhancing the efficiency and selectivity of certain chemical transformations. This has opened new avenues for its application in green chemistry and sustainable manufacturing practices.

Despite these advancements, challenges remain in the large-scale production and purification of Cyclohexanone, 2-ethoxy-2-phenyl-. Researchers are actively investigating scalable synthetic routes and purification techniques to address these issues. Collaborative efforts between academia and industry are expected to drive further innovations in this area.

In conclusion, Cyclohexanone, 2-ethoxy-2-phenyl- (CAS: 64516-14-9) continues to be a compound of great interest in chemical and biomedical research. Its diverse applications, from drug development to industrial catalysis, underscore its importance in advancing scientific and technological progress. Future studies will likely focus on expanding its utility and overcoming existing limitations, paving the way for new discoveries and applications.